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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764

An In-Depth Technical Guide to Disperse Red 73

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Disperse Red 73, a monoazo dye used in the textile industry. This document
outlines its molecular formula, weight, and a simplified representation of its manufacturing
process.

Physicochemical Data of Disperse Red 73

The fundamental molecular properties of Disperse Red 73 are summarized below. This data is
essential for researchers working on dye chemistry, analytical method development, and
toxicological assessments.

Property Value Citations
Molecular Formula C1sH16N6O2 [L1121[31[4115]
Molecular Weight 348.36 g/mol

CAS Registry Number 16889-10-4

Chemical Class Single Azo Dye
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Manufacturing Process Workflow

The synthesis of Disperse Red 73 involves a diazo coupling reaction. The following diagram
illustrates the logical relationship between the reactants to form the final product.

Reactants
2-Cyano-4-nitroaniline N-ethyl-N-cyanoethylaniline
DiaZotization Coupling
Process

Diazo Coupling

Formation

Product

Disperse Red 73

Click to download full resolution via product page
Caption: Manufacturing workflow for Disperse Red 73.

The manufacturing process involves the diazotization of 2-Cyano-4-nitroaniline, which is then
coupled with N-ethyl-N-cyanoethylaniline to yield the final Disperse Red 73 dye.

Experimental Considerations

While detailed experimental protocols are proprietary and vary by manufacturer, the
identification and characterization of Disperse Red 73 and similar dyes typically involve
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techniques such as Fourier-Transform Infrared Spectroscopy (FT-IR) and Nuclear Magnetic
Resonance (NMR) to confirm the chemical structure.

Properties and Applications

Disperse Red 73 appears as a dark red powder and is soluble in ethanol, acetone, and
benzene. It is primarily used for dyeing polyester and its blended fabrics. It can also be used for
dyeing acetate, triacetate, nylon, and acrylic fibers. The dyeing process is suitable for a pH
range of 3 to 7. It is noted for good fastness and is suitable for various dyeing methods,
including direct and discharge printing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

